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Compound Focus: POE (5) coco amine

CAS No.: 61791-14-8

Cat. No.: S1817540

The following table summarizes the key characteristics of POE (5) cocoamine based on the search results.

Aspect Description
Chemical Cocoamine (a long-chain fatty amine derived from coconut oil, primarily composed
Description of stearic and lauric acid derivatives) ethoxylated with an average of 5 moles of

ethylene oxide (EO) [1] [2].

Primary Key raw material for producing surfactants and amine ethers; widely used as an
Application adjuvant in pesticide formulations (e.g., to enhance herbicide efficacy) [1] [2].
Key Technical Standard base-catalyzed ethoxylation produces a wide mix of homologs. A "peaked
Feature distribution" is a desired, narrower range of homologs (e.g., 3-5 EO), which

improves performance [2].

| Market Data (2024) | Global Cocoamine Market Size: USD 1.829 Billion [3]. POE Cocoamine Segment
(Projected CAGR 2025-2032): ~3.4% [1]. | | End-Use Industries | Agrochemicals, Personal Care &
Cosmetics, Household Cleaning, Textiles [1] [3]. |

Synthesis and the "Peaked Distribution”
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The value and performance of POE (5) cocoamine are significantly influenced by its alkyl chain

distribution [2].

e Standard vs. Peaked Distribution: The standard base-catalyzed ethoxylation process results in a
wide distribution of homologs, meaning the final product contains molecules with a varying number of
EO units. The "peaked distribution" is a technologically advanced version where the process is
optimized to produce a much narrower range of homologs, centered around the target of 5 EO [2].

¢ Performance Advantage: This peaked distribution is crucial because homologs with too few EO
units (<3 EO) are too lipophilic (oil-loving), while those with too many (>5 EO) are too hydrophilic
(water-loving). A narrower distribution ensures most molecules have the optimal lipophilic-hydrophilic
balance, leading to superior performance as surfactants and adjuvants [2].

¢ Synthesis Catalyst: Advanced synthesis methods for achieving this peaked distribution use catalysts
like calcium-based catalysts or rare earth triflimide, instead of conventional hydroxide catalysts

2.

The diagram below illustrates the logical relationship between the synthesis process, the resulting molecular

distribution, and the final product's performance.

Raw Materials
Cocoamine + EO

Standard Base-Catalyzed Process e EIEEe] CElEst PronEse
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Enhanced Performance in:
- Herbicide Adjuvants
- Surfactants
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Synthesis paths and resulting product performance.

Market Drivers and Application Analysis

The growth of POE (5) cocoamine is driven by demand across several industries. The table below details the

key applications and their market context.

Application Market Driver & Trend Key Market Data

Agrochemical Rising global food demand drives need for Agrochemicals is the fastest-

Adjuvants effective crop protection products. growing end-use industry for
Cocoamine-based adjuvants enhance cocoamines [3].

herbicide absorption [1] [3].

Personal Care &  Consumer shift toward natural ingredients. Personal Care is the largest end-
Cosmetics Cocoamine derivatives provide conditioning use industry segment [3].

and foaming properties in shampoos and

skin care [1].

Industrial Used in industrial cleaning, textiles, and as Surfactants dominate application
Surfactants lubricant additives. Trend towards bio-based  share; Emulsifiers are the fastest-
and sustainable formulations creates new growing application segment [3].

opportunities [1].

Research and Development Workflow

For researchers and scientists, developing or working with specialized surfactants like peaked-distribution
POE cocoamine follows a logical workflow. The diagram below outlines this process from hypothesis to

commercial analysis.
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R&D workflow for specialized surfactant development.

I hope this structured technical guide provides a solid foundation for your research and development work.
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Note on Experimental Protocols: The search results, particularly the patent [2], describe the concept of
achieving a peaked distribution using specific catalysts but do not provide a detailed, step-by-step laboratory

synthesis protocol suitable for direct experimental replication.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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